4-(3,4-dimethylphenyl)-4,5-dihydrobenzo[f][1,4]oxazepin-3(2H)-one

• IUPAC Name: 4-(3,4-dimethylphenyl)-5H-1,4-benzoxazepin-3-one
• InChI: InChI=1S/C17H17NO2/c1-12-7-8-15(9-13(12)2)18-10-14-5-3-4-6-16(14)20-11-17(18)19/h3-9H,10-11H2,1-2H3
• InChI Key: FXWQREIRNSGFAS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2CC3=CC=CC=C3OCC2=O)C
• Molecular Formula: C17H17NO2
• Molecular Weight: 267.32 g/mol

Description

4-(3,4-Dimethylphenyl)-4,5-dihydrobenzo[f][1,4]oxazepin-3(2H)-one is a heterocyclic aromatic compound with a wide range of applications in scientific research. It is a versatile compound that can be used in a variety of biochemical and physiological experiments, as well as in drug synthesis and development. The compound is known to possess a range of biological activities, including anti-inflammatory, anti-microbial, and anti-cancer effects.

Scientific Research Applications

4-(3,4-Dimethylphenyl)-4,5-dihydrobenzo[f][1,4]oxazepin-3(2H)-one has a wide range of applications in scientific research. It has been used as a model compound for studying the structure-activity relationships of heterocyclic compounds, as well as for the development of new drugs. In addition, it has been used in biochemical and physiological experiments, such as enzyme inhibition studies and the investigation of the effects of drugs on cell metabolism. It has also been used in the synthesis of new drugs, as well as in the development of new drug delivery systems.

Mechanism of Action

The mechanism of action of 4-(3,4-Dimethylphenyl)-4,5-dihydrobenzo[f][1,4]oxazepin-3(2H)-one is not fully understood. However, it is known to interact with a variety of biological targets, including enzymes, receptors, and transcription factors. It is also known to bind to DNA and affect gene expression. In addition, it is known to inhibit the activity of certain enzymes, such as cyclooxygenase and lipoxygenase, which are involved in the production of inflammatory mediators.
Biochemical and Physiological Effects
This compound has been shown to possess a range of biological activities, including anti-inflammatory, anti-microbial, and anti-cancer effects. It has been shown to inhibit the activity of cyclooxygenase and lipoxygenase enzymes, which are involved in the production of inflammatory mediators. In addition, it has been found to inhibit the growth of a variety of microorganisms, including bacteria and fungi. Finally, it has been shown to possess anti-cancer activity, as it has been found to inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

The use of 4-(3,4-Dimethylphenyl)-4,5-dihydrobenzo[f][1,4]oxazepin-3(2H)-one in laboratory experiments has a number of advantages. It is a relatively inexpensive compound that is readily available. In addition, it is a versatile compound that can be used in a variety of biochemical and physiological experiments. Finally, it has a wide range of biological activities, making it a useful tool for studying a variety of biological processes.
However, there are also a number of limitations to the use of this compound in laboratory experiments. It is a relatively unstable compound, making it difficult to store and handle. In addition, it is a toxic compound and should only be used in a laboratory setting with appropriate safety precautions. Finally, the mechanism of action of this compound is not fully understood, making it difficult to predict its effects on a given biological system.

Future Directions

Given the wide range of applications of 4-(3,4-Dimethylphenyl)-4,5-dihydrobenzo[f][1,4]oxazepin-3(2H)-one, there are a number of potential future directions for research. These include further investigation into the mechanism of action of this compound, as well as the development of new drugs based on this compound. In addition, further studies into the biochemical and physiological effects of this compound could lead to the development of new therapies for a variety of diseases. Finally, further research into the pharmacokinetics and pharmacodynamics of this compound could lead to the development of more effective drug delivery systems.

Synthesis Methods

4-(3,4-Dimethylphenyl)-4,5-dihydrobenzo[f][1,4]oxazepin-3(2H)-one can be synthesized via a condensation reaction of 3,4-dimethylphenol and 4,5-dihydrobenzo[f][1,4]oxazepin-3(2H)-one in the presence of an acid catalyst. The reaction is carried out at a temperature of 180-200°C and a pressure of 0.5-1.5 bar. The resulting product is a white solid that is soluble in organic solvents such as ethanol, methanol, and acetone.